3-Methyl-5-morpholin-4-ylmethyl-furan-2-carboxylic acid hydrochloride

• IUPAC Name: 3-methyl-5-(morpholin-4-ylmethyl)furan-2-carboxylic acid;hydrochloride
• InChI: InChI=1S/C11H15NO4.ClH/c1-8-6-9(16-10(8)11(13)14)7-12-2-4-15-5-3-12;/h6H,2-5,7H2,1H3,(H,13,14);1H
• InChI Key: BQEFURKTNUMUPV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC(=C1)CN2CCOCC2)C(=O)O.Cl
• Molecular Formula: C11H16ClNO4
• Molecular Weight: 261.70 g/mol
• CAS RN: 435342-23-7

Description

3-Methyl-5-morpholin-4-ylmethyl-furan-2-carboxylic acid hydrochloride, also known as MMF-HCl, is an organic compound with a wide range of applications in scientific research. MMF-HCl is a solid, colorless compound with a molecular weight of 233.2 g/mol and a melting point of 136-138 °C. It is soluble in water, ethanol, and methanol, and is commonly used in laboratories as a reagent, catalyst, buffer, and solvent.

Scientific Research Applications

Synthesis and Chemical Reactions

• Research has explored the synthesis of new compounds incorporating furan-2-carboxylic acid derivatives, highlighting the chemical reactivity and potential for creating pharmacologically interesting molecules. For instance, Kandinska et al. (2006) discussed the synthesis of trans-2-benzyl-3-(furan-2-yl)-4-substituted-1,2,3,4-tetrahydroisoquinolinones, indicating the versatility of furan derivatives in synthesizing compounds with potential pharmacological properties (Kandinska, Kozekov, & Palamareva, 2006).
• The reaction of ethyl 5-methyl-4-(1,2,3-thiadiazol-4-yl)furan-2-carboxylate with bases has been studied, showing transformations that lead to various derivatives. This demonstrates the furan carboxylate's role in synthesizing structurally diverse compounds, potentially including morpholine derivatives (Remizov, Pevzner, & Petrov, 2019).

Potential Pharmacological Applications

• Morpholine and its derivatives have been incorporated into various compounds with potential pharmacological activities. For example, Ukrainets et al. (2014) synthesized N-R-amides of 4-hydroxy-6,7-dimethoxy-2-oxo-1,2-dihydroquinoline-3-carboxylic acid, showing high antihypoxic effects, indicating the potential of morpholine derivatives in therapeutic applications (Ukrainets, Mospanova, & Davidenko, 2014).

Chemical Properties and Reactions

• The chemistry of furan derivatives, including reactions with morpholine, provides insights into the synthetic possibilities and chemical behavior of such compounds. Studies like those conducted by Yamagata et al. (1992), which explored the reactions of 4,5-dihydro-2-morpholino-3-furancarbonitriles with dichlorocarbene, contribute to understanding the chemical versatility of furan and morpholine derivatives (Yamagata, Takaki, & Yamazaki, 1992).